tert-butyl N-({1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate

• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol
• IUPAC Name: tert-butyl N-[[1-[(2-methylphenyl)methyl]triazol-4-yl]methyl]carbamate
• InChI: InChI=1S/C16H22N4O2/c1-12-7-5-6-8-13(12)10-20-11-14(18-19-20)9-17-15(21)22-16(2,3)4/h5-8,11H,9-10H2,1-4H3,(H,17,21)
• InChI Key: AOCURMJCXQDIAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(N=N2)CNC(=O)OC(C)(C)C

Description

tert-Butyl N-({1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a triazole ring and a tert-butyl carbamate group. The presence of these functional groups imparts specific chemical properties and reactivity to the compound, making it valuable for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl N-({1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate typically involves multiple stepsThe reaction conditions often include the use of specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to control reaction parameters precisely. The use of continuous flow reactors and advanced purification techniques, such as chromatography, ensures the efficient production of high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

tert-Butyl N-({1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

tert-Butyl N-({1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl N-({1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• tert-Butyl N-(2-methylphenyl)carbamate
• tert-Butyl N-(benzyloxy)carbamate
• tert-Butyl N-(2-oxiranylmethyl)carbamate

Uniqueness

tert-Butyl N-({1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)carbamate stands out due to its unique combination of a triazole ring and a tert-butyl carbamate group. This structural feature imparts specific chemical properties and reactivity, making it distinct from other similar compounds .